Cas no 1185908-13-7 (3-(benzyloxymethyl)-1H-pyrazol-5-amine)
1185908-13-7 structure
Product Name:3-(benzyloxymethyl)-1H-pyrazol-5-amine
CAS No:1185908-13-7
MF:C11H13N3O
MW:203.240422010422
CID:2122660
PubChem ID:10899713
Update Time:2025-04-21
3-(benzyloxymethyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(benzyloxymethyl)-1H-pyrazol-5-amine
- SCHEMBL23854651
- DTXSID90447667
- DB-368104
- CS-0452073
- DB-338942
- 5-Benzyloxymethyl-2H-pyrazol-3-ylamine
- 1185908-13-7
- 5-(phenylmethoxymethyl)-1H-pyrazol-3-amine
- SCHEMBL958531
- YIBUHJHRURIGRW-UHFFFAOYSA-N
- AKOS016000447
- 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine
- 5-(benzyloxymethyl)-1H-pyrazol-3-amine
- 393590-62-0
-
- Inchi: 1S/C11H13N3O/c12-11-6-10(13-14-11)8-15-7-9-4-2-1-3-5-9/h1-6H,7-8H2,(H3,12,13,14)
- InChI Key: YIBUHJHRURIGRW-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC1=CC(N)=NN1
Computed Properties
- Exact Mass: 203.105862047Da
- Monoisotopic Mass: 203.105862047Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.9Ų
3-(benzyloxymethyl)-1H-pyrazol-5-amine Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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